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Compound of Interest

Compound Name: Butyl methyl sulfide

Cat. No.: B1581413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

structural features of butyl methyl sulfide. The information is curated for professionals in

research and development, with a focus on delivering precise data and clear visualizations to

support scientific endeavors.

Chemical Identity and Structure
Butyl methyl sulfide, systematically known as 1-(methylthio)butane, is an organosulfur

compound belonging to the thioether (sulfide) class.[1][2] Its structure consists of a butyl group

and a methyl group attached to a sulfur atom.

Molecular Structure:

Caption: 2D chemical structure of Butyl Methyl Sulfide.

Physicochemical Properties
The following table summarizes the key physicochemical properties of butyl methyl sulfide,

compiled from various sources. This data is essential for understanding its behavior in different

experimental and environmental conditions.
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Property Value Source(s)

Molecular Formula C₅H₁₂S [1][3][4]

Molecular Weight 104.21 g/mol [1][3][5]

CAS Number 628-29-5 [1][3][5]

IUPAC Name 1-(methylsulfanyl)butane [1][4]

SMILES CCCCSC [1][3][4]

InChI
InChI=1S/C5H12S/c1-3-4-5-6-

2/h3-5H2,1-2H3
[1][3][4]

Appearance Colorless liquid [1][3][6]

Odor Unpleasant [1][6]

Boiling Point 122-123 °C [5][6]

Melting Point -97.85 °C [5][7]

Density 0.85 g/cm³ [5][6]

Flash Point 20 °C [5][6]

Vapor Pressure 2.1 mmHg at 25°C [5]

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of

chemical compounds. The following spectroscopic data have been reported for butyl methyl
sulfide:

Mass Spectrometry (MS): Mass spectral data is available through the NIST Mass

Spectrometry Data Center.[1][2]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available and can be used to identify

functional groups.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹³C NMR: Data has been published by G. Barbarella, P. Dembech, and A. Fava in Organic

Magnetic Resonance.[1]

¹H NMR: While specific data is not detailed in the provided search results, it is a standard

technique for characterizing such compounds.

Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis and analysis of butyl methyl
sulfide are not available in the public domain search results. However, general methodologies

can be inferred.

Synthesis:

A common method for the synthesis of unsymmetrical sulfides like butyl methyl sulfide is the

Williamson ether synthesis adapted for thioethers. This typically involves the reaction of a

sodium thiolate with an alkyl halide. For butyl methyl sulfide, this could be the reaction of

sodium methanethiolate with 1-bromobutane or sodium butanethiolate with methyl iodide.

General Synthetic Workflow:
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General Synthetic Workflow for Butyl Methyl Sulfide

Reactants:
Sodium Thiolate

Alkyl Halide

Nucleophilic Substitution (SN2)

Aqueous Workup
(e.g., extraction)

Purification
(e.g., distillation)

Butyl Methyl Sulfide

Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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